Cas no 2172205-23-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2172205-23-9
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5834634
• PubChem ID: 165546645
• Update Time: 2025-06-10

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
• 2172205-23-9
• EN300-1489087

• Inchi： 1S/C26H24N2O5/c1-26(2,24(30)31)28-23(29)16-8-7-9-17(14-16)27-25(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-14,22H,15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KQPWEQIVMGHTSN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172205-23-9)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid, identified by its CAS number 2172205-23-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety and multiple functional groups such as amino and carboxylic acid functionalities. The presence of these features makes it a promising candidate for further exploration in drug discovery and development.

The fluorene core in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and biological activity. In recent years, researchers have been increasingly interested in leveraging the unique characteristics of fluorene-based compounds for therapeutic applications. For instance, studies have demonstrated that fluorene derivatives can serve as effective scaffolds for designing small-molecule inhibitors targeting various biological pathways. The methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and bioavailability, making it more suitable for in vivo studies.

The phenylformamido moiety further contributes to the compound's complexity and potential biological activity. This group is often found in biologically active molecules due to its ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. In the context of drug design, the phenylformamido moiety can be strategically positioned to modulate the binding affinity of a molecule to its target receptor. This has led to several recent studies exploring phenylformamido-containing compounds as potential treatments for neurological disorders, cancer, and inflammatory diseases.

Moreover, the 2-methylpropanoic acid (isobutyric acid) side chain adds another layer of functionality to the molecule. This group can influence the compound's pharmacokinetic properties, such as its metabolic stability and distribution within the body. The presence of this side chain may also enhance the compound's ability to cross biological membranes, which is crucial for achieving effective drug delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid with greater accuracy. These tools allow scientists to simulate how the compound interacts with biological targets at the atomic level, providing valuable insights into its potential therapeutic effects. For example, virtual screening techniques have been used to identify fluorene-based compounds that exhibit inhibitory activity against enzymes involved in cancer cell proliferation.

In addition to computational studies, experimental research has also contributed significantly to our understanding of this compound's properties. In vitro assays have shown that derivatives of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid can modulate key signaling pathways implicated in various diseases. One notable area of interest has been its potential role in regulating inflammatory responses. Studies have indicated that certain fluorene derivatives can inhibit the production of pro-inflammatory cytokines, suggesting their use as anti-inflammatory agents.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecular architectures with greater efficiency and precision.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may possess multiple therapeutic benefits. Its ability to interact with both protein and nucleic acid targets makes it a versatile tool for studying various biological processes. Researchers are particularly interested in exploring its potential as an anti-cancer agent, given the well-documented role of fluorene derivatives in disrupting cancer cell growth and survival mechanisms.

Future studies are likely to focus on optimizing the structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid for improved pharmacological activity and reduced side effects. Techniques such as structure-activity relationship (SAR) studies will be employed to identify key structural features responsible for its biological effects. Additionally, preclinical studies will be essential for evaluating its safety and efficacy before considering clinical trials.

The broader impact of this research extends beyond individual compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid on advancing pharmaceutical science cannot be overstated. The development of novel therapeutic agents relies heavily on our ability to design and synthesize complex molecules with tailored properties. As our understanding of molecular structure-function relationships continues to grow, so too does our capacity to create more effective treatments for human diseases.